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Abemaciclib Heavy Atom Count and Key
Molecular Properties
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Compound Focus: Avotaciclib

CAS No.: 1983983-41-0

Cat. No.: S3612582

The heavy atom count is a fundamental molecular descriptor. For Abemaciclib, this and other key

quantitative data are summarized in the table below.

Property Value

Molecular Formula C27H32F2Ns [1]

Heavy Atom Count 37 [1]

Molecular Weight 506.6 g/mol [1]

Exact Mass 506.27179938 g/mol [1]
Rotatable Bond Count 7 [1]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 9 [1]

Topological Polar Surface Area (TPSA) 75 A2 [1]

Visualizing Abemaciclib's Primary Mechanism of Action
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Abemaciclib is an orally available inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6). The diagram

below illustrates its core mechanism of action leading to cell cycle arrest.
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Abemaciclib inhibits CDK4/6, preventing Rb phosphorylation and G1-S phase transition, inducing cell cycle
arrest [1] [2].

Additional Kinase Targets and Experimental Data

Beyond its primary targets, Abemaciclib has been found to potently inhibit other kinases, which may

contribute to its overall activity. Key experimental protocols for determining its efficacy are also noted.
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Target Kinase  Assay Type

Reported ICso or Ki

Experimental Context

CDK4/Cyclin Cell-free
D1 assay

CDKG6/Cyclin Cell-free

D1 assay
DYRK1A Cell-free
assay
HIPK2 Cell-free
assay
HIPK3 Cell-free
assay

ICs0 = 2 NM [2]

ICs0 =10 nM [2]

Potent inhibition, similar to

CDK4/6 [3]

Potent inhibition [3]

Potent inhibition [3]

Recombinant human kinase

Recombinant human kinase

Recombinant kinase; crystal

structure analysis

Recombinant kinase

Recombinant kinase; crystal
structure analysis

Representative Experimental Protocol for Anti-proliferative Activity [2]:

¢ Cell Lines: Various human cancer cell lines (e.g., COLO205, MDA-MB-231).
e Assay Type: Antiproliferative assay (e.g., CCK-8 assay or DAPI staining).
e Procedure: Cells are treated with a concentration range of Abemaciclib for 72-96 hours. Cell viability

or proliferation is then measured using colorimetric (CCK-8) or fluorescence-based (DAPI) methods.
e Data Analysis: The half-maximal inhibitory concentration (ICso) is calculated from the dose-response

curve.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Abemaciclib Heavy Atom Count and Key Molecular Properties].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b3612582#avotaciclib-heavy-atom-count]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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